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Compound of Interest

3-[5-(Chloromethyl)-1,2,4-
Compound Name:
oxadiazol-3-yl]pyridine

Cat. No.: B091401

For Researchers, Scientists, and Drug Development Professionals

The quest for novel therapeutic agents with enhanced efficacy and specificity is a continuous
endeavor in medicinal chemistry. The 1,2,4-oxadiazole ring, a five-membered heterocycle, has
garnered significant attention as a versatile scaffold in drug discovery due to its favorable
physicochemical properties and diverse biological activities. When coupled with a pyridine
moiety, this scaffold gives rise to a class of compounds with promising potential across various
therapeutic areas, including oncology and infectious diseases. This guide provides a
comparative analysis of the efficacy of analogs based on the core structure of 3-[5-
(Chloromethyl)-1,2,4-oxadiazol-3-yl]pyridine, a key intermediate for the synthesis of a wide
array of derivatives.[1][2]

The 3-[5-(Chloromethyl)-1,2,4-oxadiazol-3-
yllpyridine Scaffold: A Gateway to Diverse
Bioactivity

The 3-[5-(Chloromethyl)-1,2,4-oxadiazol-3-yl]pyridine scaffold serves as a foundational
building block for generating libraries of substituted analogs. The presence of a reactive
chloromethyl group at the 5-position of the oxadiazole ring allows for facile derivatization,
enabling the exploration of structure-activity relationships (SAR) by introducing various
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functional groups. This strategic modification can significantly impact the compound's

pharmacokinetic and pharmacodynamic properties, leading to optimized efficacy and target
engagement.

Below is a visualization of the core scaffold and the key positions for analog development:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b091401?utm_src=pdf-body-img
https://www.benchchem.com/product/b091401?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/17341
https://www.sigmaaldrich.com/SG/en/product/aldrich/cbr00508
https://www.sigmaaldrich.com/SG/en/product/aldrich/cbr00508
https://www.benchchem.com/product/b091401#comparing-the-efficacy-of-3-5-chloromethyl-1-2-4-oxadiazol-3-yl-pyridine-analogs
https://www.benchchem.com/product/b091401#comparing-the-efficacy-of-3-5-chloromethyl-1-2-4-oxadiazol-3-yl-pyridine-analogs
https://www.benchchem.com/product/b091401#comparing-the-efficacy-of-3-5-chloromethyl-1-2-4-oxadiazol-3-yl-pyridine-analogs
https://www.benchchem.com/product/b091401#comparing-the-efficacy-of-3-5-chloromethyl-1-2-4-oxadiazol-3-yl-pyridine-analogs
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b091401?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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